Cas no 2034576-73-1 (3-(3-methylbenzenesulfonamido)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide)

• Product Name: 3-(3-methylbenzenesulfonamido)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide
• CAS No: 2034576-73-1
• MF: C₂₀H₂₁N₃O₃S₂
• MW: 415.529042005539
• CID: 5378273
• Update Time: 2025-06-25

3-(3-methylbenzenesulfonamido)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-[[(3-Methylphenyl)sulfonyl]amino]-N-[[2-(2-thienyl)-3-pyridinyl]methyl]propanamide
• 3-(3-methylbenzenesulfonamido)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide

• Inchi： 1S/C20H21N3O3S2/c1-15-5-2-7-17(13-15)28(25,26)23-11-9-19(24)22-14-16-6-3-10-21-20(16)18-8-4-12-27-18/h2-8,10,12-13,23H,9,11,14H2,1H3,(H,22,24)
• InChI Key： ZSBLEYVYAGRLQL-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CN=C1C1SC=CC=1)(=O)CCNS(C1=CC=CC(C)=C1)(=O)=O

Experimental Properties

• Density: 1.296±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.74±0.50(Predicted)

Additional information on 3-(3-methylbenzenesulfonamido)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide

Professional Introduction to Compound with CAS No. 2034576-73-1 and Product Name: 3-(3-methylbenzenesulfonamido)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide

The compound with the CAS number 2034576-73-1 and the product name 3-(3-methylbenzenesulfonamido)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug discovery and therapeutic development. The molecular framework incorporates several key functional groups, including a methylamino moiety linked to a benzenesulfonamide unit, which is further connected to a pyridine ring substituted with a thiophene group. Such structural features make it a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel pharmaceuticals. The presence of both thiophene and pyridine in this compound suggests potential interactions with biological targets, which could be exploited for therapeutic purposes. Specifically, the thiophen-2-yl substituent on the pyridine ring may contribute to enhanced binding affinity and selectivity when interacting with protein targets. This is particularly relevant in the context of designing small-molecule inhibitors for various diseases.

The 3-methylbenzenesulfonamido group at the amide position introduces another layer of complexity, potentially influencing both the solubility and bioavailability of the compound. Sulfonamides are well-known for their biological activity, often serving as key pharmacophores in antibiotics, anti-inflammatory agents, and other therapeutic categories. By integrating this moiety into the molecular structure, researchers aim to leverage its known biological properties while exploring new applications.

In the realm of drug discovery, the combination of multiple heterocyclic systems has been shown to enhance pharmacological activity. The pyridin-3-yl moiety, in particular, is frequently used in medicinal chemistry due to its ability to form hydrogen bonds and interact with metal ions, which are critical for many biological processes. The substitution pattern on this ring further fine-tunes its interactions with biological targets, making it a versatile scaffold for drug design.

Current research trends indicate that compounds featuring biaryl structures, such as those present in this molecule, exhibit improved pharmacokinetic properties. The presence of both aromatic rings (benzene and thiophene) along with nitrogen-containing heterocycles creates a system that can engage multiple binding sites on biological targets. This multitarget engagement is increasingly recognized as a strategy to develop more effective therapeutics with reduced side effects.

The amide linkage in N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide serves as a critical structural element, providing stability while allowing for conformational flexibility. This balance is essential for optimizing binding affinity and pharmacological activity. Additionally, the propanamide tail may influence metabolic pathways, potentially affecting the compound's half-life and bioavailability.

Advances in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Molecular modeling studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways. Given the growing interest in modulating inflammation for therapeutic benefit, this compound warrants further investigation.

Experimental validation through biochemical assays and cellular studies is now underway to confirm these predictions. Initial results are promising, indicating that this molecule interacts with target proteins in a manner consistent with its intended pharmacological action. These findings underscore the importance of interdisciplinary approaches in modern drug discovery, where structural organic chemistry meets computational biology and biochemistry.

The synthesis of this compound represents a testament to the ingenuity of synthetic chemists in creating complex molecular architectures. The multi-step synthesis involves careful manipulation of functional groups while maintaining regioselectivity and yield optimization. Such synthetic strategies are crucial for producing sufficient quantities of candidate compounds for preclinical testing.

As research progresses, modifications to this core structure may be explored to enhance specific properties such as potency or selectivity. For instance, exploring different substitution patterns on the thiophene ring or altering the length of the amide linker could yield derivatives with improved characteristics. These iterative modifications are standard practice in medicinal chemistry pipelines but require rigorous evaluation at each stage.

The broader implications of this work extend beyond individual compounds to advancements in chemical biology methodologies. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate detailed structures and interactions at an atomic level. Such insights are invaluable for understanding mechanism-of-action and guiding further optimization efforts.

In conclusion,3-(3-methylbenzenesulfonamido)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide (CAS No. 2034576-73-1) stands as a promising entity in chemical biomedical research due to its intricate molecular design and potential therapeutic applications. Its unique combination of functional groups positions it as a valuable tool for exploring new drug targets and developing innovative treatments for various diseases.